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Compound of Interest

Compound Name: MLS1547

Cat. No.: B15619770

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the initial studies and development
of MLS1547, a G protein-biased agonist of the Dopamine D2 Receptor (D2R). The document
details the pharmacological profile of MLS1547, including its binding affinity and functional
activity in various in vitro assays. Furthermore, it outlines the detailed experimental protocols
utilized in its characterization and presents key signaling pathways and experimental workflows
through diagrams.

Core Compound: MLS1547

MLS1547, with the chemical name 5-Chloro-7-[[4-(2-pyridinyl)-1-piperazinyl]methyl]-8-
quinolinol, was identified through a high-throughput screening campaign of over 380,000 small
molecules.[1] It emerged as a highly efficacious agonist for D2R-mediated G protein signaling,
while notably lacking the ability to recruit B-arrestin.[1][2][3] This profile designates MLS1547
as a G protein-biased agonist, a class of molecules with significant therapeutic potential for
selectively modulating cellular signaling pathways.

Quantitative Data Summary

The following tables summarize the key quantitative data from the initial characterization of
MLS1547.
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Compoun Assay . Paramete Value Referenc
Receptor Cell Line
d Type r (L)) e
Radioligan
d Binding
MLS1547 D2R - Ki 1.2 [4][5]
([FH]methyl
spiperone)
Radioligan
MLS1547 D3R o - Ki 2.3 [6]
d Binding
Radioligan
MLS1547 D4R o - Ki 0.32 [6]
d Binding
Compound Assay Type Cell Line Parameter Value (pM) Reference
Calcium
Mobilization
MLS1547 _ HEK293 ECso 0.37 [2][4]
(Gqi5-
coupled)
Calcium
) Mobilization
Dopamine ) HEK293 ECso 0.0025 [2]
(Gqi5-
coupled)
cAMP
Inhibition
MLS1547 ) CHO ECso 0.26 [7]
(Forskolin-
stimulated)
cAMP
_ Inhibition
Dopamine ) CHO ECso 0.06 [7]
(Forskolin-
stimulated)
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Compound Assay Type Cell Line Parameter Value (pM) Reference
B-arrestin
Recruitment ICso (vs.
MLS1547 _ CHO , 9.9 [4][6]
(DiscoveRx Dopamine)
PathHunter)
[B-arrestin
) ICso (Vs.
MLS1547 Recruitment HEK293 ) 3.8 [41[6]
Dopamine)
(BRET)
B-arrestin
) Recruitment
Dopamine ) CHO ECso 0.09 [6]
(DiscoveRx
PathHunter)
B-arrestin
Dopamine Recruitment HEK293 ECso 0.05 [6]
(BRET)

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the biased signaling of MLS1547 at the D2 receptor and the

general workflow for its characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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